![molecular formula C24H20N2O2S B3441677 6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile](/img/structure/B3441677.png)
6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile
Overview
Description
6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile, also known as CP-690,550, is a synthetic compound that belongs to the class of Janus Kinase (JAK) inhibitors. JAK inhibitors have gained significant attention in recent years due to their potential therapeutic applications in various diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
Mechanism of Action
6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile is a selective inhibitor of JAK3, which plays a crucial role in the signaling pathway of cytokines involved in immune response. By inhibiting JAK3, 6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile reduces the production of cytokines and subsequently reduces inflammation and immune response.
Biochemical and Physiological Effects:
6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile has been shown to reduce the levels of various pro-inflammatory cytokines such as interleukin-2, interleukin-4, and interferon-gamma. It also reduces the activation of T-cells, which are involved in the immune response. These effects lead to a reduction in inflammation and immune response, which are the hallmarks of various diseases.
Advantages and Limitations for Lab Experiments
6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile has several advantages for laboratory experiments, including its high potency and selectivity for JAK3. However, it also has some limitations, including its poor solubility and stability, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile. One of the potential applications is in the treatment of autoimmune diseases such as multiple sclerosis and lupus. Another direction is to explore the potential of JAK inhibitors in combination therapy with other drugs for the treatment of cancer. Finally, there is a need for further research on the safety and efficacy of 6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile in long-term use and in combination with other drugs.
Scientific Research Applications
6-cyclopropyl-4-(4-methoxyphenyl)-2-[(2-oxo-2-phenylethyl)thio]nicotinonitrile has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, it has shown promising results in reducing inflammation and immune response. In clinical trials, it has been tested for the treatment of rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
properties
IUPAC Name |
6-cyclopropyl-4-(4-methoxyphenyl)-2-phenacylsulfanylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O2S/c1-28-19-11-9-16(10-12-19)20-13-22(17-7-8-17)26-24(21(20)14-25)29-15-23(27)18-5-3-2-4-6-18/h2-6,9-13,17H,7-8,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SATVWLLCCWTQCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)C3=CC=CC=C3)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-phenyl-4H-spiro[benzo[h]tetrazolo[1,5-a]quinazoline-6,1'-cyclohexan]-5(7H)-one](/img/structure/B3441606.png)
![ethyl 3-amino-6-cyclopropyl-4-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxylate](/img/structure/B3441610.png)
![1-[3-(2,4-dichlorophenyl)acryloyl]-4-(4-fluorophenyl)piperazine](/img/structure/B3441617.png)
![3-benzyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one](/img/structure/B3441642.png)
![3-(3,4-dichlorophenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione](/img/structure/B3441651.png)
![ethyl 3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5,7-dimethoxy-1H-indole-2-carboxylate](/img/structure/B3441660.png)
![4-chloro-N-(4-{[(3-methoxy-2-pyrazinyl)amino]sulfonyl}phenyl)benzamide](/img/structure/B3441661.png)
![4-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-2,5,6-trimethylthieno[2,3-d]pyrimidine](/img/structure/B3441667.png)
![methyl 4-{[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]methyl}benzoate](/img/structure/B3441669.png)
![3,6-diamino-2-(4-bromobenzoyl)-4-(2-methylphenyl)thieno[2,3-b]pyridine-5-carbonitrile](/img/structure/B3441671.png)
![2-[(2-oxo-2-phenylethyl)thio]-4-(2-thienyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile](/img/structure/B3441673.png)